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Compound of Interest

Compound Name: Conivaptan-d4

Cat. No.: B15558148 Get Quote

Conivaptan-d4 is the deuterated analog of Conivaptan, a non-peptide dual antagonist of the

arginine vasopressin (AVP) V1A and V2 receptors.[1][2] Due to its isotopic labeling,

Conivaptan-d4 serves as an ideal internal standard for the quantification of Conivaptan in

biological matrices during pharmacokinetic and metabolic studies, utilizing techniques such as

gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass

spectrometry (LC-MS).[1][3][4] Its use significantly enhances the accuracy and precision of

such analytical methods.[3]

This guide provides a comprehensive overview of the chemical properties of Conivaptan-d4,

detailed experimental protocols for its application, and visualizations of its parent compound's

signaling pathway and its use in experimental workflows.

Chemical and Physical Properties
The following tables summarize the key chemical and physical properties of Conivaptan-d4
and its non-deuterated parent compound, Conivaptan.

Table 1: Chemical Properties of Conivaptan-d4 and Conivaptan
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Property Conivaptan-d4 Conivaptan

IUPAC Name

N-[4-[(4,5-dihydro-2-

methylimidazo[4,5-d]

[5]benzazepin-6(1H)-

yl)carbonyl]phenyl-d4]-[1,1'-

biphenyl]-2-carboxamide[1]

N-[4-(2-methyl-4,5-dihydro-3H-

imidazo[4,5-d][5]benzazepine-

6-carbonyl)phenyl]-2-

phenylbenzamide[5][6]

Molecular Formula C₃₂H₂₂D₄N₄O₂[1][3][7] C₃₂H₂₆N₄O₂[5][6]

Molecular Weight 502.61 g/mol [3][8][9] 498.57 g/mol [5][6]

CAS Number 1129433-63-1[1][3][7] 210101-16-9[5][6]

Synonyms N/A YM-087, Vaprisol[5][6]

Table 2: Physical Properties of Conivaptan-d4 and Conivaptan

Property Conivaptan-d4 Conivaptan

Physical Form Solid[1] Solid[5]

Solubility Soluble in DMSO[1]

Very slightly soluble in water

(0.15 mg/mL at 23°C).[2][5][10]

[11] Soluble in DMSO (≥ 100

mg/mL).[12]

Storage Temperature -20°C[7] -20°C (powder)[13]

Purity
≥99% deuterated forms (d1-

d4)[1]
N/A

Experimental Protocols
Conivaptan-d4 is primarily utilized as an internal standard (IS) in bioanalytical methods. Below

is a detailed methodology for the quantification of Conivaptan in human plasma using a liquid

chromatography-tandem mass spectrometry (LC-MS/MS) assay.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Conivaptan
https://www.caymanchem.com/product/26455/conivaptan-d4
https://pubchem.ncbi.nlm.nih.gov/compound/Conivaptan
https://pubchem.ncbi.nlm.nih.gov/compound/Conivaptan
https://www.medkoo.com/products/7426
https://www.caymanchem.com/product/26455/conivaptan-d4
https://veeprho.com/impurities/1129433-63-1-conivaptan-d4/
https://www.apexbt.com/conivaptan-d4-c8408.html
https://pubchem.ncbi.nlm.nih.gov/compound/Conivaptan
https://www.medkoo.com/products/7426
https://veeprho.com/impurities/1129433-63-1-conivaptan-d4/
https://theclinivex.com/conivaptan-d4.html
https://www.axios-research.com/products/conivaptan-d4
https://pubchem.ncbi.nlm.nih.gov/compound/Conivaptan
https://www.medkoo.com/products/7426
https://www.caymanchem.com/product/26455/conivaptan-d4
https://veeprho.com/impurities/1129433-63-1-conivaptan-d4/
https://www.apexbt.com/conivaptan-d4-c8408.html
https://pubchem.ncbi.nlm.nih.gov/compound/Conivaptan
https://www.medkoo.com/products/7426
https://pubchem.ncbi.nlm.nih.gov/compound/Conivaptan
https://www.medkoo.com/products/7426
https://www.benchchem.com/product/b15558148?utm_src=pdf-body
https://www.caymanchem.com/product/26455/conivaptan-d4
https://pubchem.ncbi.nlm.nih.gov/compound/Conivaptan
https://www.caymanchem.com/product/26455/conivaptan-d4
https://pmc.ncbi.nlm.nih.gov/articles/PMC2802125/
https://pubchem.ncbi.nlm.nih.gov/compound/Conivaptan
https://www.drugs.com/pro/vaprisol.html
https://www.accessdata.fda.gov/drugsatfda_docs/label/2005/021697lbl.pdf
https://www.medchemexpress.com/Conivaptan-hydrochloride.html
https://www.apexbt.com/conivaptan-d4-c8408.html
https://www.selleckchem.com/products/conivaptan-hcl-vaprisol.html
https://www.caymanchem.com/product/26455/conivaptan-d4
https://www.benchchem.com/product/b15558148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: Quantification of Conivaptan in Human Plasma
via LC-MS/MS
This protocol is adapted from a validated method for detecting Conivaptan in human plasma,

demonstrating the application of Conivaptan-d4.[14][15][16]

1. Materials and Reagents:

Conivaptan standard (98.0% purity)[14][16]

Conivaptan-d4 (Internal Standard, 98.9% purity)[14][16]

HPLC-grade acetonitrile and methanol[14][16]

HPLC-grade formic acid[14][16]

Ammonium formate[14][16]

Human drug-free plasma[17]

Ultrapure water[17]

2. Preparation of Solutions:

Stock Solutions: Prepare stock solutions of Conivaptan and Conivaptan-d4 by dissolving

the compounds in a suitable solvent like DMSO.

Calibration Standards and Quality Control (QC) Samples: Prepare calibration standards and

QC samples by spiking appropriate amounts of the Conivaptan stock solution into drug-free

human plasma to achieve a concentration range of 1–500 ng/mL.[14][15]

Internal Standard Working Solution: Prepare a working solution of Conivaptan-d4.

3. Sample Preparation (Protein Precipitation):

To a 100 µL aliquot of plasma sample (calibration standard, QC, or unknown sample), add

the Conivaptan-d4 internal standard working solution.
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Add acetonitrile to precipitate plasma proteins.[14][15][18]

Vortex the mixture thoroughly.

Centrifuge the samples to pellet the precipitated proteins.

Transfer the supernatant to a clean tube for LC-MS/MS analysis.

4. LC-MS/MS Instrumentation and Conditions:

Liquid Chromatography System: An Agilent 1100 HPLC system or equivalent.[17]

Column: Grace Alltima HP C18 reverse-phase column (5 μm, 2.1 x 50 mm).[14][15][18]

Mobile Phase: A gradient elution using:

Solvent A: 0.1% formic acid and 5 mM ammonium formate in acetonitrile–water (1:9).[17]

Solvent B: 0.1% formic acid and 5 mM ammonium formate in acetonitrile–water (9:1).[17]

Flow Rate: 0.4 mL/min.[17]

Run Time: 4 minutes.[14][15]

Mass Spectrometer: An API 4000 triple quadrupole mass spectrometer or equivalent, with

electrospray ionization (ESI) in positive mode.[17]

Monitoring Mode: Multiple Reaction Monitoring (MRM).[14][15]

MRM Transitions:

Conivaptan: 499.4 → 300.0 (quantitation) and 499.4 → 181.0 (qualification).[17]

Conivaptan-d4 (IS): 503.4 → 181.0.[17]

5. Data Analysis:

Quantify Conivaptan in the samples by calculating the peak area ratio of the analyte to the

internal standard (Conivaptan-d4).
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Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their nominal concentrations.

Determine the concentration of Conivaptan in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Signaling Pathways and Experimental Workflows
Mechanism of Action of Conivaptan
Conivaptan is a potent antagonist of both V1A and V2 vasopressin receptors.[2][19] The V1A

receptors are primarily located on vascular smooth muscle cells, where their stimulation by

arginine vasopressin (AVP) leads to vasoconstriction.[19] The V2 receptors are found in the

renal collecting ducts and mediate antidiuresis by promoting water reabsorption.[19][20] By

blocking these receptors, Conivaptan induces aquaresis—the excretion of free water without

significant electrolyte loss—making it effective for treating euvolemic and hypervolemic

hyponatremia.[19][20][21]

V1A Receptor Pathway (Vascular Smooth Muscle)

V2 Receptor Pathway (Renal Collecting Duct)

Arginine Vasopressin (AVP)

V1A Receptor Phospholipase C Activation IP3 & DAG Increase ↑ Intracellular Ca²⁺ Vasoconstriction

Conivaptan

Arginine Vasopressin (AVP)

V2 Receptor Adenylyl Cyclase Activation ↑ cAMP Protein Kinase A (PKA) Aquaporin-2 (AQP2) Vesicle
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Caption: Mechanism of action of Conivaptan as a dual V1A and V2 vasopressin receptor

antagonist.

Experimental Workflow
The following diagram illustrates the typical workflow for quantifying Conivaptan in human

plasma samples using Conivaptan-d4 as an internal standard.
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Caption: Workflow for quantifying Conivaptan in plasma using Conivaptan-d4 as an internal

standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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